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Compound of Interest

Compound Name: L-Tryptophanol

Cat. No.: B1336489 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of L-Tryptophanol, a chiral amino alcohol

derived from the essential amino acid L-Tryptophan. Tailored for researchers, scientists, and

professionals in drug development, this document details the physicochemical properties,

synthesis, and biological significance of L-Tryptophanol, with a focus on its role in biochemical

pathways and potential therapeutic applications.

Core Data Summary
A clear understanding of the fundamental properties of L-Tryptophanol is crucial for its

application in research and development. The following table summarizes its key identifiers and

physicochemical characteristics.
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Property Value Reference

CAS Number 2899-29-8 [1][2][3][4]

Molecular Formula C₁₁H₁₄N₂O [1][2][3]

Molecular Weight 190.24 g/mol [1][3][5]

Synonyms
(2S)-2-Amino-3-(1H-indol-3-

yl)-1-propanol, L-Trp-ol
[1][2][3]

Appearance
Pale yellow or light red waxy

solid or sticky paste
[2]

Purity ≥ 97% (Assay) [2]

Storage Conditions Store at -20 °C [2]

Synthesis and Manufacturing
L-Tryptophanol is primarily synthesized through the chemical reduction of its precursor, L-

Tryptophan. This transformation of the carboxylic acid group to a primary alcohol is a key step

in its production. While various reducing agents can be employed, a common laboratory-scale

method involves the use of sodium borohydride in a suitable solvent.

Experimental Protocol: Reduction of L-Tryptophan to L-
Tryptophanol
This protocol outlines a general procedure for the synthesis of L-Tryptophanol.

Materials:

L-Tryptophan

Sodium borohydride (NaBH₄)

Anhydrous Tetrahydrofuran (THF)

Distilled water
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Hydrochloric acid (HCl)

Sodium bicarbonate (NaHCO₃)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Standard laboratory glassware

Procedure:

Dissolution: In a round-bottom flask, dissolve L-Tryptophan in anhydrous THF.

Reduction: Cool the solution in an ice bath and slowly add sodium borohydride in portions

while stirring.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC).

Quenching: Once the reaction is complete, cautiously quench the reaction mixture by the

slow addition of distilled water, followed by dilute hydrochloric acid to neutralize excess

borohydride.

Extraction: Adjust the pH of the aqueous solution to basic using a saturated sodium

bicarbonate solution. Extract the aqueous layer multiple times with ethyl acetate.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator to obtain the crude L-Tryptophanol.
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Purification: The crude product can be further purified by column chromatography or

recrystallization to yield pure L-Tryptophanol.

Logical Workflow for L-Tryptophanol Synthesis

Synthesis of L-Tryptophanol

L-Tryptophan

Reduction with NaBH4 in THF

Step 1

Quenching with H2O and HCl

Step 2

Extraction with Ethyl Acetate

Step 3

Purification

Step 4

Pure L-Tryptophanol

Final Product

Click to download full resolution via product page
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Caption: A flowchart illustrating the key stages in the chemical synthesis of L-Tryptophanol
from L-Tryptophan.

Biological Significance and Signaling Pathways
L-Tryptophanol is structurally similar to the essential amino acid L-Tryptophan, the precursor

to the neurotransmitter serotonin and the hormone melatonin.[6][7] Due to this structural

analogy, the biological activities of L-Tryptophanol are often considered in the context of the

well-established metabolic pathways of L-Tryptophan: the serotonin pathway and the

kynurenine pathway.

The Serotonin Pathway
The synthesis of serotonin from L-Tryptophan is a critical neurological process. L-Tryptophan is

first hydroxylated to 5-hydroxytryptophan (5-HTP), which is then decarboxylated to form

serotonin (5-hydroxytryptamine).[6] L-Tryptophanol, as a close structural analog, is studied for

its potential to influence this pathway, possibly acting as a modulator or a precursor in certain

biological systems.[2]

Serotonin Synthesis Pathway

L-Tryptophan 5-Hydroxytryptophan (5-HTP)

Tryptophan
Hydroxylase

L-Tryptophanol

Serotonin (5-HT)

Potential Influence
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Caption: The metabolic pathway of serotonin synthesis from L-Tryptophan and the potential

influence of L-Tryptophanol.

The Kynurenine Pathway
The majority of dietary L-Tryptophan is metabolized through the kynurenine pathway, which

plays a crucial role in immune regulation and neuroinflammation. This pathway generates
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several neuroactive metabolites. While direct involvement of L-Tryptophanol in this pathway is

not extensively documented, its structural similarity to L-Tryptophan suggests potential

interactions that warrant further investigation.

Analytical Methodologies
The purity and concentration of L-Tryptophanol are critical parameters in research and

pharmaceutical applications. High-Performance Liquid Chromatography (HPLC) is a widely

used analytical technique for this purpose.

Experimental Protocol: HPLC Analysis of L-
Tryptophanol
Instrumentation:

HPLC system with a UV or fluorescence detector

C18 reversed-phase column

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (for sample preparation)

L-Tryptophanol standard

Procedure:

Standard Preparation: Prepare a stock solution of L-Tryptophanol in methanol and create a

series of dilutions to generate a calibration curve.

Sample Preparation: Dissolve the sample containing L-Tryptophanol in methanol, filter

through a 0.45 µm syringe filter.

Chromatographic Conditions:
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Mobile Phase: A gradient of acetonitrile and water is typically used.

Flow Rate: 1.0 mL/min.

Column Temperature: Ambient.

Detection: UV detection at a wavelength of approximately 280 nm.

Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Determine the concentration of L-Tryptophanol in the samples by comparing

the peak areas to the calibration curve.

Workflow for HPLC Analysis
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HPLC Analysis Workflow

Sample and Standard Preparation

Injection into HPLC

Step 1

Separation on C18 Column

Step 2

UV Detection

Step 3

Quantification

Step 4
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Caption: A simplified workflow for the quantitative analysis of L-Tryptophanol using HPLC.

Applications and Future Directions
L-Tryptophanol serves as a versatile chiral building block in asymmetric synthesis and is a

precursor for various pharmaceuticals.[2] Its potential role in neuroscience, particularly in

modulating the serotonin system, makes it a compound of interest for the development of novel

therapeutics for mood and sleep disorders.[2] Further research is needed to fully elucidate the

specific biological activities and signaling pathways of L-Tryptophanol, independent of its

precursor, to unlock its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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